Cas no 726206-78-6 (5-fluoro-3-formyl-1H-indole-2-carboxylic acid)

• Product Name: 5-fluoro-3-formyl-1H-indole-2-carboxylic acid
• CAS No: 726206-78-6
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• MDL: MFCD06800738
• CID: 1760411
• PubChem ID: 3159584
• Update Time: 2025-10-25

5-fluoro-3-formyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-fluoro-3-formyl-
• 5-Fluoro-3-formyl-1H-indole-2-carboxylic acid
• DB-349911
• SCHEMBL14317856
• SR-01000368689-1
• 5-Fluoro-3-formyl-1H-indole-2-carboxylicacid
• CS-0367087
• SR-01000368689
• EN300-322172
• Z1509693486
• 726206-78-6
• ALBB-035464
• AKOS000505607
• 5-fluoro-3-formyl-1H-indole-2-carboxylic acid

• MDL： MFCD06800738
• Inchi： 1S/C10H6FNO3/c11-5-1-2-8-6(3-5)7(4-13)9(12-8)10(14)15/h1-4,12H,(H,14,15)
• InChI Key： CIIBOABFLAUHGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C=O)=C(C(=O)O)N2

Computed Properties

• Exact Mass: 207.03317122g/mol
• Monoisotopic Mass: 207.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų

5-fluoro-3-formyl-1H-indole-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-fluoro-3-formyl-1H-indole-2-carboxylic acid

5-Fluoro-3-formyl-1H-indole-2-carboxylic Acid: A Comprehensive Overview

The compound 5-fluoro-3-formyl-1H-indole-2-carboxylic acid (CAS No. 726206-78-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic compounds known for their diverse biological activities. The indole core of this molecule serves as a scaffold for various functional groups, including the fluorine substituent at position 5 and the formyl group at position 3, which contribute to its unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of 5-fluoro-3-formyl-1H-indole-2-carboxylic acid in drug discovery. The carboxylic acid group at position 2 plays a crucial role in its ability to form hydrogen bonds, a key interaction in many biological systems. This property makes it a promising candidate for developing drugs targeting specific proteins or enzymes. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are often implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-fluoro-3-formyl-1H-indole-2-carboxylic acid involves a series of intricate organic reactions. Starting from indole derivatives, chemists employ fluorination and alkylation techniques to introduce the functional groups at specific positions. The use of modern synthetic methodologies, such as palladium-catalyzed cross-couplings, has significantly improved the efficiency and yield of these reactions. These advancements have made it easier to scale up production for preclinical studies.

In terms of physical properties, 5-fluoro-3-formyl-1H-indole-2-carboxylic acid exhibits a melting point of approximately 240°C, indicating its stability under thermal conditions. Its solubility in organic solvents like dichloromethane and ethanol makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for characterizing the compound and ensuring its purity during synthesis.

One of the most exciting developments involving this compound is its role in medicinal chemistry research. Scientists have investigated its ability to modulate cellular pathways associated with inflammation and oxidative stress. For instance, studies have shown that 5-fluoro-3-formyl-1H-indole-2-carboxylic acid can inhibit the production of reactive oxygen species (ROS), which are implicated in aging and chronic diseases. This suggests potential applications in antioxidant therapies.

Moreover, the compound's ability to interact with G-protein coupled receptors (GPCRs) has been explored. GPCRs are a major class of drug targets, and understanding how 5-fluoro-3-formyl-1H-indole-2-carboxylic acid binds to these receptors could pave the way for novel therapeutic agents. Computational modeling techniques, such as molecular docking and dynamics simulations, have provided insights into its binding modes and affinity.

Another area of interest is the compound's role in enzyme inhibition. Researchers have demonstrated that 5-fluoro-3-formyl-1H-indole-2-carboxylic acid can inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. HDAC inhibitors are currently being explored for their potential in treating cancer and neurological disorders. The compound's selectivity for certain HDAC isoforms makes it a valuable tool for studying epigenetic mechanisms.

In addition to its pharmacological applications, 5-fluoro-3-formyl-1H-indole-2-carboxylic acid has been studied for its photochemical properties. Under UV light, the molecule exhibits fluorescence, which could be harnessed for sensing applications or as a probe in imaging techniques. This dual functionality underscores the versatility of indole derivatives in both therapeutic and diagnostic contexts.

The development of analytical methods for detecting 5-fluoro-3-formyl-1H-indole-2-carboxylic acid has also been a focus of recent research. Mass spectrometry-based techniques have been optimized to quantify this compound in complex biological matrices, such as blood plasma or tissue extracts. These methods are critical for pharmacokinetic studies, which are essential for evaluating the safety and efficacy of potential drug candidates.

Looking ahead, the future prospects for 5-fluoro-3-formyl-1H-indole